Cas no 104612-24-0 (7-Isoquinolinecarboxylic acid, 6-hydroxy-, methyl ester)

• Product Name: 7-Isoquinolinecarboxylic acid, 6-hydroxy-, methyl ester
• CAS No: 104612-24-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1144206
• Update Time: 2024-07-27

7-Isoquinolinecarboxylic acid, 6-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid, 6-hydroxy-, methyl ester
• methyl 6-hydroxyisoquinoline-7-carboxylate

• Inchi： 1S/C11H9NO3/c1-15-11(14)9-4-8-6-12-3-2-7(8)5-10(9)13/h2-6,13H,1H3
• InChI Key： HQOMFKIFEJNCTQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C(C(OC)=O)=C2)C=CN=1

Computed Properties

• Exact Mass: 203.05827

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 357.3±22.0 °C(Predicted)
• PSA: 59.42
• pka: 8.94±0.40(Predicted)